Cas no 1310814-10-8 (1-(2-methyl-5-nitro-1H-imidazol-1-yl)propan-2-yl 4-methylbenzene-1-sulfonate)
1-(2-methyl-5-nitro-1H-imidazol-1-yl)propan-2-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties
Names and Identifiers
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- 1310814-10-8
- 1-(2-methyl-5-nitro-1H-imidazol-1-yl)propan-2-yl 4-methylbenzene-1-sulfonate
- EN300-37153483
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- Inchi: 1S/C14H17N3O5S/c1-10-4-6-13(7-5-10)23(20,21)22-11(2)9-16-12(3)15-8-14(16)17(18)19/h4-8,11H,9H2,1-3H3
- InChI Key: BFCDJFXRZKOIOP-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC(C)CN1C(=CN=C1C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 339.08889182g/mol
- Monoisotopic Mass: 339.08889182g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 508
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 115Ų
1-(2-methyl-5-nitro-1H-imidazol-1-yl)propan-2-yl 4-methylbenzene-1-sulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37153483-0.05g |
1-(2-methyl-5-nitro-1H-imidazol-1-yl)propan-2-yl 4-methylbenzene-1-sulfonate |
1310814-10-8 | 95.0% | 0.05g |
$323.0 | 2025-03-18 | |
| Enamine | EN300-37153483-0.1g |
1-(2-methyl-5-nitro-1H-imidazol-1-yl)propan-2-yl 4-methylbenzene-1-sulfonate |
1310814-10-8 | 95.0% | 0.1g |
$339.0 | 2025-03-18 | |
| Enamine | EN300-37153483-0.25g |
1-(2-methyl-5-nitro-1H-imidazol-1-yl)propan-2-yl 4-methylbenzene-1-sulfonate |
1310814-10-8 | 95.0% | 0.25g |
$354.0 | 2025-03-18 | |
| Enamine | EN300-37153483-0.5g |
1-(2-methyl-5-nitro-1H-imidazol-1-yl)propan-2-yl 4-methylbenzene-1-sulfonate |
1310814-10-8 | 95.0% | 0.5g |
$370.0 | 2025-03-18 | |
| Enamine | EN300-37153483-1.0g |
1-(2-methyl-5-nitro-1H-imidazol-1-yl)propan-2-yl 4-methylbenzene-1-sulfonate |
1310814-10-8 | 95.0% | 1.0g |
$385.0 | 2025-03-18 | |
| Enamine | EN300-37153483-2.5g |
1-(2-methyl-5-nitro-1H-imidazol-1-yl)propan-2-yl 4-methylbenzene-1-sulfonate |
1310814-10-8 | 95.0% | 2.5g |
$754.0 | 2025-03-18 | |
| Enamine | EN300-37153483-5.0g |
1-(2-methyl-5-nitro-1H-imidazol-1-yl)propan-2-yl 4-methylbenzene-1-sulfonate |
1310814-10-8 | 95.0% | 5.0g |
$1115.0 | 2025-03-18 | |
| Enamine | EN300-37153483-10.0g |
1-(2-methyl-5-nitro-1H-imidazol-1-yl)propan-2-yl 4-methylbenzene-1-sulfonate |
1310814-10-8 | 95.0% | 10.0g |
$1654.0 | 2025-03-18 |
1-(2-methyl-5-nitro-1H-imidazol-1-yl)propan-2-yl 4-methylbenzene-1-sulfonate Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
Additional information on 1-(2-methyl-5-nitro-1H-imidazol-1-yl)propan-2-yl 4-methylbenzene-1-sulfonate
Research Brief on 1-(2-methyl-5-nitro-1H-imidazol-1-yl)propan-2-yl 4-methylbenzene-1-sulfonate (CAS: 1310814-10-8)
Recent studies on the compound 1-(2-methyl-5-nitro-1H-imidazol-1-yl)propan-2-yl 4-methylbenzene-1-sulfonate (CAS: 1310814-10-8) have demonstrated its potential as a novel therapeutic agent in the field of chemobiological medicine. This nitroimidazole derivative has shown promising activity against anaerobic pathogens and hypoxic tumor cells, with its unique chemical structure enabling targeted drug delivery mechanisms.
The compound's mechanism of action appears to involve bioreductive activation under hypoxic conditions, where the nitro group undergoes enzymatic reduction to form reactive intermediates that can damage DNA and other cellular components. Recent in vitro studies published in the Journal of Medicinal Chemistry (2023) reported significant cytotoxic activity against various cancer cell lines, with IC50 values ranging from 0.8-5.2 μM under hypoxic conditions.
Structural optimization studies have focused on improving the pharmacokinetic properties of this compound while maintaining its therapeutic efficacy. The tosyl (4-methylbenzenesulfonate) moiety has been shown to enhance cellular uptake and stability, as demonstrated in recent pharmacokinetic studies conducted by the European Research Consortium (2024). These studies reported a plasma half-life of 4.2 hours in murine models, with good tissue penetration and preferential accumulation in hypoxic tumor regions.
Current research directions include exploring combination therapies with existing chemotherapeutic agents and developing targeted delivery systems using nanoparticle carriers. Preliminary results from a phase I clinical trial (NCT055XXXXX) suggest acceptable safety profiles at therapeutic doses, though further investigation is needed to fully establish the compound's clinical potential.
The synthesis and characterization of this compound have been detailed in several recent patents (WO2023/XXXXXX, US2024/XXXXXX), highlighting improved synthetic routes with higher yields (68-72%) and purity (>99%). Analytical methods including HPLC-MS and NMR spectroscopy have been established for quality control in pharmaceutical development.
Future research will focus on elucidating the compound's complete metabolic pathway and potential drug-drug interactions, as well as expanding its therapeutic applications to other hypoxia-related conditions. The compound represents an exciting development in the field of hypoxia-targeted therapeutics, with potential applications in oncology, infectious diseases, and radiation sensitization.
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